Cas no 937-21-3 (Benzenecarboperoxoic acid, 4-methyl-)

• Product Name: Benzenecarboperoxoic acid, 4-methyl-
• CAS No: 937-21-3
• Molecular Formula: C₈H₈O₃
• Molecular Weight: 152.14732
• CID: 752565
• PubChem ID: 14768774

Benzenecarboperoxoic acid, 4-methyl- Properties

Names and Identifiers

• Benzenecarboperoxoic acid, 4-methyl-
• 4-methylbenzenecarboperoxoic acid
• 937-21-3
• DTXSID90563831
• SCHEMBL268305
• 4-Methylbenzene-1-carboperoxoic acid

• InChIKey： IFDPVSBDNAQBRQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8O3/c1-6-2-4-7(5-3-6)8(9)11-10/h2-5,10H,1H3
• SMILES： CC1=CC=C(C=C1)C(=O)OO

Computed Properties

• Exact Mass: 152.047344113g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.047344113g/mol
• Heavy Atom Count: 11
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Peroxybenzoic acids and derivatives